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Compound of Interest

Compound Name: Mal-PEG10-NHS ester

Cat. No.: B8210201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of Maleimide-PEG10-N-hydroxysuccinimide (Mal-PEG10-NHS) ester. This

heterobifunctional crosslinker is a valuable tool in bioconjugation, particularly for the

development of antibody-drug conjugates (ADCs) and other targeted therapeutics.[1][2] The

protocols outlined below are designed to ensure the stability and reactivity of the compound for

successful conjugation experiments.

Introduction to Mal-PEG10-NHS Ester
Mal-PEG10-NHS ester is a crosslinking reagent that features a maleimide group at one end

and an N-hydroxysuccinimide (NHS) ester at the other, connected by a 10-unit polyethylene

glycol (PEG) spacer.[1][3][4] The NHS ester reacts with primary amines (-NH2) on proteins,

peptides, or other molecules to form stable amide bonds, while the maleimide group specifically

reacts with sulfhydryl groups (-SH) to form stable thioether bonds. The hydrophilic PEG spacer

enhances the solubility of the resulting conjugate in aqueous media.

The NHS ester moiety is susceptible to hydrolysis, especially in the presence of moisture and

at higher pH values. Therefore, proper handling and storage are critical to maintain the

reactivity of the reagent.
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The following table summarizes key quantitative parameters for the preparation of a Mal-
PEG10-NHS ester stock solution.

Parameter
Recommended
Value/Solvent

Notes

Storage of Solid Reagent -20°C with desiccant

Equilibrate vial to room

temperature before opening to

prevent moisture

condensation.

Recommended Solvents

Anhydrous Dimethyl Sulfoxide

(DMSO) or Dimethylformamide

(DMF)

Use high-quality, amine-free

DMF.

Typical Stock Solution

Concentration
10 mM

Can be adjusted based on

experimental needs.

Solvent Volume per mg of

Reagent

Approximately 100 µL per mg

for a ~14 mM solution

Adjust volume to achieve

desired concentration.

Storage of Stock Solution

Use immediately; storage is

not recommended. If

necessary, store in anhydrous

solvent at -20°C for 1-2

months.

The NHS ester is prone to

hydrolysis in solution. Discard

any unused reconstituted

reagent.

Final Concentration of Organic

Solvent in Reaction
< 10%

To avoid denaturation of

proteins.

Experimental Protocols
This section provides a detailed protocol for the preparation of a Mal-PEG10-NHS ester stock

solution.

Materials
Mal-PEG10-NHS ester

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
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Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Protocol for Preparing a 10 mM Stock Solution
Equilibrate Reagent: Allow the vial of Mal-PEG10-NHS ester to come to room temperature

before opening to prevent moisture condensation.

Weigh Reagent: In a microcentrifuge tube, weigh out the desired amount of Mal-PEG10-
NHS ester. Perform this step quickly to minimize exposure to atmospheric moisture.

Add Solvent: Add the appropriate volume of anhydrous DMSO or DMF to the tube to achieve

a 10 mM concentration. For example, for 1 mg of Mal-PEG10-NHS ester (Molecular Weight:

~706.7 g/mol ), add approximately 141 µL of solvent.

Dissolve Reagent: Gently vortex the tube to ensure the reagent is completely dissolved.

Pipetting up and down can also aid in dissolution.

Immediate Use: The freshly prepared stock solution should be used immediately for the

conjugation reaction. The NHS ester is highly susceptible to hydrolysis, and its reactivity will

decrease over time in solution.

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of a Mal-PEG10-NHS ester
stock solution.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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